7-((4-Fluorophenyl)(morpholino)methyl)quinolin-8-ol

• IUPAC Name: 7-[(4-fluorophenyl)-morpholin-4-ylmethyl]quinolin-8-ol
• InChI: InChI=1S/C20H19FN2O2/c21-16-6-3-15(4-7-16)19(23-10-12-25-13-11-23)17-8-5-14-2-1-9-22-18(14)20(17)24/h1-9,19,24H,10-13H2
• InChI Key: WUUASRHRNXRJTE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=C(C=C2)F)C3=C(C4=C(C=CC=N4)C=C3)O
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

“7-((4-Fluorophenyl)(morpholino)methyl)quinolin-8-ol” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

The synthesis of quinoline derivatives is a common approach used in drug discovery, resulting in improved therapeutic effects. The synthesis of 4-hydroxy-2(1H)-quinolones was previously considered to be the reaction of anilines using malonic acid equivalents. Some other more specialized methods are the reaction of anthranilic acid derivatives.

Molecular Structure Analysis

Quinoline derivatives contain a nitrogen group and exhibit important biological activities. The structure of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Mechanism of Action

The mechanism of action of quinoline derivatives is largely dependent on their structure. For instance, quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase.

Future Directions

The swift development of new molecules containing the quinoline nucleus has generated many research reports in a brief span of time. There seems to be a requirement to collect recent information in order to understand the current status of the quinoline nucleus in medicinal chemistry research, focusing in particular on the numerous attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.